Cas no 1193100-04-7 (methyl (2S)-3-amino-2-fluoropropanoate hydrochloride)

• Product Name: methyl (2S)-3-amino-2-fluoropropanoate hydrochloride
• CAS No: 1193100-04-7
• MF: C₄H₉ClFNO₂
• MW: 157.571163892746
• CID: 4576624
• Update Time: 2025-06-08

methyl (2S)-3-amino-2-fluoropropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-3-amino-2-fluoropropanoate hydrochloride
• methyl (s)-3-amino-2-fluoropropanoate hcl
• methyl (2S)-3-amino-2-fluoropropanoate;hydrochloride
• Z2830704461

• Inchi： 1S/C4H8FNO2.ClH/c1-8-4(7)3(5)2-6;/h3H,2,6H2,1H3;1H/t3-;/m0./s1
• InChI Key： PEPPPSUJKNPBDA-DFWYDOINSA-N
• SMILES： Cl.F[C@H](C(=O)OC)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.1
• Topological Polar Surface Area: 52.3

Additional information on methyl (2S)-3-amino-2-fluoropropanoate hydrochloride

Methyl (2S)-3-Amino-2-Fluoropropanoate Hydrochloride: An Overview

Methyl (2S)-3-amino-2-fluoropropanoate hydrochloride (CAS No. 1193100-04-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FAHF, is a derivative of amino acids and is characterized by its unique structural features, including a fluorine atom and a methyl ester group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutics and as a research tool.

The chemical structure of methyl (2S)-3-amino-2-fluoropropanoate hydrochloride consists of a chiral carbon center, which imparts enantiomeric specificity to the molecule. The presence of the fluorine atom introduces unique electronic and steric effects, influencing the compound's reactivity and biological activity. The hydrochloride salt form ensures solubility in aqueous media, making it suitable for use in biological assays and drug formulations.

Recent studies have highlighted the potential of methyl (2S)-3-amino-2-fluoropropanoate hydrochloride in various therapeutic areas. One notable application is its use as a prodrug for the delivery of amino acid derivatives to specific cellular targets. The fluorine atom can enhance the metabolic stability of the compound, potentially improving its pharmacokinetic properties and reducing off-target effects. This makes it an attractive candidate for the development of drugs targeting neurological disorders, cancer, and other diseases where precise delivery is crucial.

In the realm of medicinal chemistry, methyl (2S)-3-amino-2-fluoropropanoate hydrochloride has been explored as a building block for the synthesis of more complex molecules. Its reactivity and functional groups provide a versatile platform for chemical modifications, enabling researchers to fine-tune the properties of the final product. For instance, the ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be conjugated with other bioactive molecules to create multifunctional drugs.

Clinical trials involving compounds derived from methyl (2S)-3-amino-2-fluoropropanoate hydrochloride have shown promising results. A study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-inflammatory effects in animal models of arthritis. The researchers attributed these effects to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another area where methyl (2S)-3-amino-2-fluoropropanoate hydrochloride has shown potential is in cancer therapy. Preclinical studies have indicated that this compound can inhibit tumor growth by interfering with protein-protein interactions essential for cancer cell survival. Specifically, it has been shown to disrupt the binding of certain oncogenic proteins, leading to cell cycle arrest and apoptosis. These findings suggest that methyl (2S)-3-amino-2-fluoropropanoate hydrochloride could be developed into a novel class of anticancer agents.

Beyond its therapeutic applications, methyl (2S)-3-amino-2-fluoropropanoate hydrochloride is also used as a research tool in academic and industrial laboratories. Its unique properties make it an ideal probe for studying protein structure and function. For example, it can be used to investigate the role of specific amino acid residues in protein-ligand interactions or to explore the effects of fluorination on protein dynamics.

The synthesis of methyl (2S)-3-amino-2-fluoropropanoate hydrochloride typically involves multi-step procedures that ensure high enantiomeric purity and yield. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolution techniques to obtain the desired enantiomer. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

In conclusion, methyl (2S)-3-amino-2-fluoropropanoate hydrochloride (CAS No. 1193100-04-7) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutics and as a valuable research tool. Ongoing studies continue to uncover new potential uses for this compound, further solidifying its importance in the field.